Cas no 1185300-00-8 (1-Cyclopentylpiperazin-2-one Hydrochloride)

• Product Name: 1-Cyclopentylpiperazin-2-one Hydrochloride
• CAS No: 1185300-00-8
• MF: C₉H₁₇ClN₂O
• MW: 204.697081327438
• MDL: MFCD11506546
• CID: 2117836
• Update Time: 2025-06-30

1-Cyclopentylpiperazin-2-one Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-2-Piperazinone hydrochloride
• 1-Cyclopentyl-piperazin-2-one hydrochloride
• 1-Cyclopentylpiperazin-2-One Hydrochloride
• NE62739
• 1-Cyclopentylpiperazin-2-one Hydrochloride

• MDL： MFCD11506546
• Inchi： 1S/C9H16N2O.ClH/c12-9-7-10-5-6-11(9)8-3-1-2-4-8;/h8,10H,1-7H2;1H
• InChI Key： LRCZUYWNKQREEG-UHFFFAOYSA-N
• SMILES： Cl.O=C1CNCCN1C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 175
• Topological Polar Surface Area: 32.299

1-Cyclopentylpiperazin-2-one Hydrochloride Security Information

• HazardClass：IRRITANT

Additional information on 1-Cyclopentylpiperazin-2-one Hydrochloride

Introduction to 1-Cyclopentylpiperazin-2-one Hydrochloride (CAS No: 1185300-00-8)

1-Cyclopentylpiperazin-2-one Hydrochloride (CAS No: 1185300-00-8) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework and versatile applications. This compound belongs to the piperazine derivatives class, which has garnered considerable attention due to its broad spectrum of biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in drug synthesis and research.

The molecular structure of 1-Cyclopentylpiperazin-2-one Hydrochloride consists of a piperazine ring substituted with a cyclopentyl group at the 1-position and a carbonyl group at the 2-position, followed by a hydrochloride salt. This configuration imparts specific chemical properties that make it useful in various synthetic pathways. The presence of the cyclopentyl moiety contributes to steric hindrance, influencing both electronic and steric interactions in biological systems.

In recent years, 1-Cyclopentylpiperazin-2-one Hydrochloride has been extensively studied for its potential applications in medicinal chemistry. Its structural features suggest utility as a building block for more complex molecules, particularly in the development of central nervous system (CNS) drugs. The piperazine core is known for its role in modulating neurotransmitter systems, making derivatives like this compound attractive for therapeutic purposes.

One of the most compelling aspects of 1-Cyclopentylpiperazin-2-one Hydrochloride is its role in the synthesis of pharmacologically active agents. Researchers have leveraged its scaffold to develop compounds with potential applications in treating neurological disorders, such as depression and anxiety. The ability to modify the cyclopentyl and piperazine rings allows for fine-tuning of biological activity, leading to the discovery of novel therapeutic entities.

Recent advancements in computational chemistry have further highlighted the significance of 1-Cyclopentylpiperazin-2-one Hydrochloride. Molecular modeling studies have demonstrated its interaction with various biological targets, providing insights into its mechanism of action. These studies are crucial for designing drugs with improved efficacy and reduced side effects. The hydrochloride salt form also enhances computational predictions by providing a stable and predictable structure for modeling.

The pharmaceutical industry has shown particular interest in 1-Cyclopentylpiperazin-2-one Hydrochloride due to its versatility as a precursor molecule. Its incorporation into drug candidates has led to several promising candidates entering clinical trials. For instance, derivatives of this compound have been investigated for their potential as serotonin receptor modulators, which are critical in managing mood disorders.

From a synthetic chemistry perspective, 1-Cyclopentylpiperazin-2-one Hydrochloride offers a unique platform for exploring new synthetic methodologies. The combination of the cyclopentyl and piperazine moieties provides multiple sites for functionalization, enabling chemists to create diverse libraries of compounds. This flexibility is particularly valuable in high-throughput screening programs aimed at identifying lead compounds for drug development.

The environmental and safety considerations associated with 1-Cyclopentylpiperazin-2-one Hydrochloride are also noteworthy. As a non-hazardous compound, it poses minimal risks during handling and synthesis processes. This makes it an attractive choice for industrial applications where safety and environmental impact are paramount. Regulatory agencies have recognized its favorable profile, facilitating its use in both research and commercial settings.

In conclusion, 1-Cyclopentylpiperazin-2-one Hydrochloride (CAS No: 1185300-00-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its stability as a hydrochloride salt, make it an invaluable tool for chemists and biologists alike. As ongoing research continues to uncover new applications, this compound is poised to play an increasingly important role in the discovery and development of novel therapeutics.